Cas no 1820640-43-4 (4-Methyl-1,5-naphthyridin-2-amine)

• Product Name: 4-Methyl-1,5-naphthyridin-2-amine
• CAS No: 1820640-43-4
• MF: C₉H₉N₃
• MW: 159.187861204147
• CID: 4619109
• Update Time: 2025-06-14

4-Methyl-1,5-naphthyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-1,5-naphthyridin-2-amine
• 1,5-Naphthyridin-2-amine, 4-methyl-

• Inchi： 1S/C9H9N3/c1-6-5-8(10)12-7-3-2-4-11-9(6)7/h2-5H,1H3,(H2,10,12)
• InChI Key： SXHWPJIVPMKZBW-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=CC=2)C(C)=CC=1N

Additional information on 4-Methyl-1,5-naphthyridin-2-amine

Recent Advances in the Study of 4-Methyl-1,5-naphthyridin-2-amine (CAS: 1820640-43-4) in Chemical Biology and Pharmaceutical Research

4-Methyl-1,5-naphthyridin-2-amine (CAS: 1820640-43-4) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential clinical applications.

One of the most notable advancements in the study of 4-Methyl-1,5-naphthyridin-2-amine is its application in the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Recent research has demonstrated that derivatives of 4-Methyl-1,5-naphthyridin-2-amine exhibit potent inhibitory activity against specific kinases, such as JAK2 and EGFR. These findings suggest that this compound could serve as a promising scaffold for the development of targeted therapies.

In addition to its potential in kinase inhibition, 4-Methyl-1,5-naphthyridin-2-amine has also been investigated for its antimicrobial properties. A study published in the Journal of Medicinal Chemistry reported that certain derivatives of this compound displayed significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, making it a potential candidate for addressing the growing challenge of antibiotic resistance.

The synthetic accessibility of 4-Methyl-1,5-naphthyridin-2-amine has also been a focal point of recent research. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have enabled more efficient and scalable synthesis of this compound and its derivatives. These developments are crucial for facilitating further pharmacological studies and potential commercialization.

Despite these promising findings, challenges remain in the development of 4-Methyl-1,5-naphthyridin-2-amine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical and clinical studies. However, the compound's versatility and demonstrated biological activities make it a compelling subject for ongoing research.

In conclusion, 4-Methyl-1,5-naphthyridin-2-amine (CAS: 1820640-43-4) represents a valuable scaffold in chemical biology and drug discovery. Its applications in kinase inhibition and antimicrobial therapy highlight its potential to address unmet medical needs. Future research should focus on optimizing its pharmacological properties and exploring its efficacy in vivo, paving the way for its translation into clinical applications.